Cas no 1335-09-7 (Heptenol, methyl-)

• Product Name: Heptenol, methyl-
• CAS No: 1335-09-7
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 138722
• Update Time: 2024-01-25

Heptenol, methyl- Chemical and Physical Properties

Names and Identifiers

• Heptenol, methyl-
• 6-METHYL-5-HEPTEN-2-OL
• 2-METHYL-2-HEPTEN-6-OL
• 6-HEPTEN-2-OL,6-METHYL
• 6-methyl-6-hepten-2-o
• 6-methyl-6-hepten-2-ol
• Heptenol,methyl
• METHYL HEPTENOL
• methyl-hepteno
• TIMTEC-BB SBB008067
• 6-HEPTEN-2-OL,6-METHYL-
• DL-6-METHYL-5-HEPTEN-2-OL
• (+/-)-6-METHYL-5-HEPTEN-2-OL
• methylheptenol
• Heptenol,methyl-

• Inchi： 1S/C8H16O/c1-7(2)5-4-6-8(3)9/h5,8-9H,4,6H2,1-3H3
• InChI Key： OHEFFKYYKJVVOX-UHFFFAOYSA-N
• SMILES： C(/C)(\C)=C/CCC(O)C

Computed Properties

• Exact Mass: 128.12000
• Monoisotopic Mass: 128.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 74.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.844 g/mL at 25 °C(lit.)
• Melting Point: -31.5°C (estimate)
• Boiling Point: 78 °C14 mm Hg(lit.)
• Flash Point: 154 °F
• Refractive Index: n20/D 1.448(lit.)
• PSA: 20.23000
• LogP: 2.11360

Heptenol, methyl- Security Information

• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： S36/37: wear appropriate protective clothing and gloves.
• Hazardous Material Identification：
• Risk Phrases：R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enols